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Structural Characterization, Synthesis Protocols, and Applications in Chiral Chemistry

Executive Summary

Methyl (3R)-3-hydroxynonanoate (CAS: 83968-06-3) is a chiral

-hydroxy fatty acid ester of significant interest in drug development, pheromone synthesis, and
materials science. As the monomeric constituent of medium-chain-length
polyhydroxyalkanoates (mcl-PHAS) produced by Pseudomonas species, it represents a high-
value "chiral pool” building block. Its precise (R)-configuration at the C3 position makes it an
essential intermediate for the enantioselective synthesis of bioactive compounds, including
antibiotics and insect pheromones. This guide outlines its structural properties, validated
synthesis protocols (biogenic and chemical), and analytical characterization.

Structural Elucidation & Stereochemistry[1]

The molecule consists of a nine-carbon fatty acid chain with a hydroxyl group at the C3 position
and a methyl ester terminus. The stereocenter at C3 is defined by the Cahn-Ingold-Prelog
(CIP) priority rules.
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Property Specification
IUPAC Name Methyl (3R)-3-hydroxynonanoate
CAS Number 83968-06-3
C
Molecular Formula H
O
Molecular Weight 188.26 g/mol
SMILES CCCCcCCcCCc(=0)oC
INChl Key KHCQOQFCKCGHHU-UHFFFAOYSA-N

Stereochemical Logic

The (R)-configuration is assigned because the priority of groups attached to C3 decreases in

the order:

. When the lowest priority group (H) is oriented away from the viewer, the sequence of the
remaining three groups follows a clockwise direction.

hvsicochemical iesT1I213]4]5I6][7)

Property

Value | Description

Physical State

Colorless to pale yellow liquid

Boiling Point ~110-115 °C at 0.5 mmHg (Predicted)
Density ~0.95 g/cm3

B Soluble in methanol, chloroform, ethyl acetate;
Solubility

insoluble in water

Optical Rotation

is typically negative (e.g., analogous methyl
(R)-3-hydroxybutyrate is -19.5°)
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Synthesis & Production Protocols
Route A: Biogenic Production via PHA Depolymerization

This is the gold standard for obtaining high optical purity (>99% ee). Bacteria such as
Pseudomonas putida naturally synthesize poly(3-hydroxynonanoate) as an energy reserve.
Acid-catalyzed methanolysis (transesterification) yields the methyl ester while retaining the
chiral configuration.

Protocol: Acidic Methanolysis of mcl-PHA

o Objective: Depolymerize intracellular PHA into methyl (3R)-3-hydroxynonanoate
monomers.

e Reagents: Lyophilized P. putida biomass, Methanol, Sulfuric Acid (H

SO

), Chloroform, Benzoic Acid (Internal Standard).

Step-by-Step Methodology:

Preparation: Weigh 20 mg of lyophilized bacterial biomass (containing PHA) into a pressure-
resistant screw-cap glass tube.

e Solvent Addition: Add 2 mL of a solution containing 15% (v/v) H

SO
in methanol.

o Extraction Solvent: Add 2 mL of chloroform. (Optional: Add 0.5 mg benzoic acid as an
internal standard).

o Reaction: Seal the tube tightly and incubate at 100°C for 140 minutes in a heating block.

o Mechanism:[1][2][3][4][5][6][7][8][9] The acid catalyzes the cleavage of the ester bonds in
the polymer backbone. Methanol acts as the nucleophile, forming the methyl ester.
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e Phase Separation: Cool the mixture to room temperature. Add 1 mL of distilled water and
vortex vigorously for 30 seconds.

» Recovery: Centrifuge at 2000

g for 5 minutes. The lower organic phase (chloroform) contains the Methyl (3R)-3-
hydroxynonanoate.

 Purification: Dry the organic phase over anhydrous Na

SO

prior to analysis or distillation.

Route B: Asymmetric Chemical Synthesis (Noyori
Hydrogenation)

For large-scale synthetic production without biological handling, asymmetric hydrogenation of
the corresponding

-keto ester is the preferred route.

Protocol: Ru-BINAP Catalyzed Hydrogenation

e Substrate: Methyl 3-oxononanoate.
o Catalyst: RuCl

[(R)-BINAP] (Note: Ligand selection dictates stereochemistry; (R)-BINAP typically yields the
(R)-alcohol in this substrate class, but screening is recommended).

Step-by-Step Methodology:
o Catalyst Loading: In a glovebox, dissolve Methyl 3-oxononanoate (10 mmol) and RuCl

[(R)-BINAP] (0.5 mol%) in degassed methanol (30 mL).

e Hydrogenation: Transfer to a high-pressure autoclave. Purge with H

three times.
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e Reaction: Pressurize to 40—-100 atm H
and stir at 25-50°C for 24 hours.

o Work-up: Release pressure, concentrate the solvent in vacuo.[6]

« Purification: Purify via flash column chromatography (Hexane/EtOAC) to isolate the chiral
alcohol.

Visualization of Pathways
Biocatalytic & Synthetic Workflows

The following diagram contrasts the Biogenic route (PHA depolymerization) with the Synthetic
route (Noyori Hydrogenation).
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Figure 1: Comparison of Biogenic (PHA-derived) and Chemical (Noyori Hydrogenation)
synthesis routes.

Analytical Characterization
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To validate the structural integrity and purity of the synthesized compound, the following
analytical signatures are used.

Gas Chromatography-Mass Spectrometry (GC-MS)[13]

e Column: Capillary column (e.g., HP-5 or DB-Wax).
» Fragmentation Pattern (El, 70 eV):
o m/z 103: Characteristic base peak for methyl 3-hydroxyalkanoates, resulting from

-cleavage

o m/z 74: McLafferty rearrangement ion

o m/z [M-18]: Loss of water from the molecular ion.

Nuclear Magnetic Resonance (NMR)
e HNMR (CDCI

, 400 MHz):
o ~4.0 ppm (m, 1H, CH-OH): The chiral center proton.
o 3.71 ppm (s, 3H, O-CH
): Methyl ester singlet.
o 2.4-2.5 ppm (m, 2H, -CH
-COO-): Diastereotopic protons adjacent to the carbonyl.
o 0.88 ppm (t, 3H, terminal -CH

).
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Applications in Drug Development & Fine
Chemicals[14]

e Pheromone Synthesis: The (3R)-hydroxy functionality is a common motif in insect
pheromones. This compound serves as a precursor for the synthesis of serricornin (cigarette
beetle pheromone) and other volatile signaling molecules.

« PHA Quantification: In metabolic engineering, this methyl ester is the standard analyte used
to quantify intracellular PHA accumulation in bacteria via GC.

o Chiral Building Block: The long alkyl chain (C9) combined with the chiral

-hydroxy group makes it an ideal scaffold for synthesizing lipophilic drug candidates,
specifically those targeting lipid metabolism or bacterial cell walls.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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